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Compound of Interest

Compound Name: Tetrahydro-2-furoic acid, (+)-

Cat. No.: B1301991

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of (+)-
Tetrahydro-2-furoic acid, a chiral building block of significant interest in the pharmaceutical and
chemical industries. This document is intended to serve as a valuable resource for researchers,
scientists, and drug development professionals by presenting meticulously collated data,
detailed experimental methodologies, and visual representations of key concepts.

Core Physical Properties

(+)-Tetrahydro-2-furoic acid, systematically named (R)-Tetrahydrofuran-2-carboxylic acid, is a
colorless to pale yellow liquid at room temperature. Its physical characteristics are crucial for its
handling, application in synthesis, and for the characterization of its derivatives.

Quantitative Data Summary

The following tables summarize the key physical properties of (+)-Tetrahydro-2-furoic acid and
its racemic mixture for comparative purposes.

Table 1: Physical Properties of (+)-Tetrahydro-2-furoic Acid ((R)-enantiomer)
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Property Value Reference(s)
Molecular Formula CsHsOs3 [1]

Molecular Weight 116.12 g/mol [1]
Appearance Clear to pale yellow liquid [2]

- _ 128-129 °C at 13 mmHg243.2
Boiling Point [1][3]
°C at 760 mmHg
_ 1.209 g/mL at 25 °C1.262
Density [11[3]

g/cm3

Refractive Index (n_D2°)

1.459-1.46

[2](3]

Specific Optical Rotation
([a]_D%)

+4° (c=1 in methanol)

[1]

pKa

3.60 £ 0.20 (Predicted)

[2]

Solubility

Soluble in water, chloroform,

and methanol.

[4]

Table 2: Physical Properties of (+)-Tetrahydro-2-furoic Acid (Racemic Mixture)

Property Value Reference(s)
Melting Point 21°C [5]1[6]

Boiling Point 130-133 °C at 15 Torr [5]

Density 1.218 g/cm3 at 16 °C [5]

Experimental Protocols

Detailed methodologies are essential for the accurate determination and verification of the

physical properties of (+)-Tetrahydro-2-furoic acid.

Determination of Melting Point
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Since (+)-Tetrahydro-2-furoic acid is a liquid at room temperature, this protocol is more relevant

for its solid derivatives or for the racemic mixture which has a melting point of 21 °C.[5][6]

Methodology:

Sample Preparation: A small, finely powdered sample of the solid is packed into a capillary
tube, sealed at one end, to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used. The capillary tube is placed in the
heating block.

Heating: The sample is heated at a steady and slow rate (e.g., 1-2 °C per minute) to ensure
thermal equilibrium.

Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last solid crystal melts is
recorded as the end of the melting range.

Purity Check: A sharp melting range (typically < 1 °C) is indicative of a pure compound.

Determination of Boiling Point

Methodology:

Apparatus Setup: A small amount of (+)-Tetrahydro-2-furoic acid is placed in a test tube. A
capillary tube, sealed at one end, is inverted and placed inside the test tube. The test tube is
then heated in a suitable heating bath (e.g., oil bath or a heating block). A calibrated
thermometer is positioned with its bulb level with the sample.

Heating: The heating bath is gradually heated.

Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the
capillary tube. The heating is continued until a steady stream of bubbles is observed.

Recording the Boiling Point: The heat source is then removed, and the liquid is allowed to
cool slowly. The temperature at which the bubbling stops and the liquid just begins to enter
the capillary tube is recorded as the boiling point.
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o Pressure Correction: For boiling points determined at pressures other than atmospheric
pressure (760 mmHg), a nomograph or appropriate formula should be used to correct the
observed boiling point to the normal boiling point.

Measurement of Specific Optical Rotation

Methodology:

o Solution Preparation: A solution of (+)-Tetrahydro-2-furoic acid of a known concentration is
prepared using a suitable solvent (e.g., methanol). For example, dissolve a precisely
weighed amount of the acid in a specific volume of the solvent.

o Polarimeter Calibration: The polarimeter is turned on and allowed to stabilize. A blank
measurement is taken using a cell filled with the pure solvent to zero the instrument.

o Sample Measurement: The polarimeter cell is rinsed and then filled with the prepared
solution of the chiral compound, ensuring no air bubbles are present in the light path.

o Angle of Rotation Measurement: The cell is placed in the polarimeter, and the observed
angle of rotation (a) is measured.

o Calculation of Specific Rotation: The specific rotation ([a]) is calculated using the following
formula:

[al=a/(lxc)

where:

o a is the observed rotation in degrees.

o |is the path length of the polarimeter cell in decimeters (dm).
o c is the concentration of the solution in g/mL.

The temperature and the wavelength of the light source (typically the sodium D-line, 589 nm)
are also recorded.

Mandatory Visualizations
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Experimental Workflow for Physical Property
Determination

The following diagram illustrates a generalized workflow for the experimental determination of
the key physical properties of a chiral organic compound like (+)-Tetrahydro-2-furoic acid.
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Caption: Experimental workflow for determining physical properties.
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Interrelationship of Physical Properties

The physical properties of a molecule are interconnected and are fundamentally determined by
its molecular structure. The following diagram illustrates these relationships for (+)-Tetrahydro-

2-furoic acid.
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Caption: Relationship between molecular structure and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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